Methyl 6-(1-adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate
Methyl 6-(1-adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
488093-38-5
VCID:
VC0459970
InChI:
InChI=1S/C20H21F3N2O2S/c1-27-18(26)16-15(24)14-12(20(21,22)23)5-13(25-17(14)28-16)19-6-9-2-10(7-19)4-11(3-9)8-19/h5,9-11H,2-4,6-8,24H2,1H3
SMILES:
COC(=O)C1=C(C2=C(S1)N=C(C=C2C(F)(F)F)C34CC5CC(C3)CC(C5)C4)N
Molecular Formula:
C20H21F3N2O2S
Molecular Weight:
410.5g/mol
Methyl 6-(1-adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate
CAS No.: 488093-38-5
Main Products
VCID: VC0459970
Molecular Formula: C20H21F3N2O2S
Molecular Weight: 410.5g/mol
![Methyl 6-(1-adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate - 488093-38-5](/images/no_structure.jpg)
| CAS No. | 488093-38-5 |
|---|---|
| Product Name | Methyl 6-(1-adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate |
| Molecular Formula | C20H21F3N2O2S |
| Molecular Weight | 410.5g/mol |
| IUPAC Name | methyl 6-(1-adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate |
| Standard InChI | InChI=1S/C20H21F3N2O2S/c1-27-18(26)16-15(24)14-12(20(21,22)23)5-13(25-17(14)28-16)19-6-9-2-10(7-19)4-11(3-9)8-19/h5,9-11H,2-4,6-8,24H2,1H3 |
| Standard InChIKey | DPMKVPSCLZVALX-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=C(C2=C(S1)N=C(C=C2C(F)(F)F)C34CC5CC(C3)CC(C5)C4)N |
| Canonical SMILES | COC(=O)C1=C(C2=C(S1)N=C(C=C2C(F)(F)F)C34CC5CC(C3)CC(C5)C4)N |
| PubChem Compound | 5135417 |
| Last Modified | Nov 11 2021 |
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